Cas no 21003-56-5 (Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel-)
Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel-
- (-)-alpha,alpha'-Dimethyldibenzylamine
- (1S)-1-phenyl-N-[(1S)-1-phenylethyl]ethanamine
- Benzenemethanamine, alpha-methyl-N-((1S)-1-phenylethyl)-, (alphaS)-
- 21003-56-5
- BIS(.ALPHA.-METHYLBENZYL)AMINE, (+/-)-
- (S,S)-.ALPHA.,.ALPHA.'-DIMETHYLDIBENZYLAMINE
- (1S)-1-Phenyl-N-((1S)-1-phenylethyl)ethanamine
- (S,S)-Bis(alpha-methylbenzyl)amine
- [S-(R*,R*)]-(-)-Bis(alpha-methylbenzyl)amine
- A-Methyl-N-[(1S)-1-phenylethyl]benzenemethanamine
- (S,S)-Di(1-phenylethyl)amine
- (-)-Bis((S)-alpha-methylbenzyl)amine
- SCHEMBL3749295
- BENZENEMETHANAMINE, .ALPHA.-METHYL-N-(1-PHENYLETHYL)-, (R*,R*)-
- (S-(R*,R*))-()-Bis(alpha-methylbenzyl)amine
- BENZENEMETHANAMINE, .ALPHA.-METHYL-N-((1R)-1-PHENYLETHYL)-, (.ALPHA.R)-REL-
- Benzenemethanamine, alpha-methyl-N-(1-phenylethyl)-, (R*,R*)-
- (-)-Bis[(S)-alpha-methylbenzyl]amine
- Bis((S)-1-phenylethyl)amine
- Bis(alpha-methylbenzyl)amine, (-)-
- BENZENEMETHANAMINE, .ALPHA.-METHYL-N-((1S)-1-PHENYLETHYL)-, (.ALPHA.S)-
- CS-11520
- (-)-Bis[(S)-1-phenylethyl]amine, 99%
- BIS(.ALPHA.-METHYLBENZYL)AMINE, (-)-
- (-)-BIS((S)-.ALPHA.-METHYLBENZYL)AMINE
- (?)-Bis[(S)-1-phenylethyl]amine
- MFCD00243087
- UNII-53L8SW1PN2
- bis[(s)-1-phenylethyl]amine
- DTXCID30377237
- DIBENZYLAMINE, .ALPHA.,.ALPHA.'-DIMETHYL-, (+/-)-
- UNII-5D97T2Y7WU
- AC1176
- 611-365-6
- CS-0108759
- (S-(R*,R*))-(-)-BIS(.ALPHA.-METHYLBENZYL)AMINE
- (-)-Bis[(S)-1-phenylethyl]amine, ChiPros?
- DTXSID00426403
- Bis(alpha-methylbenzyl)amine, (+/-)-
- AS)-
- (S,S)-N,N-Bis(1-phenylethyl)amine
- AKOS015915735
- BIS[(1S)-1-PHENYLETHYL]AMINE
- 56210-72-1
- (-)-.ALPHA.,.ALPHA.'-DIMETHYLDIBENZYLAMINE
- 53L8SW1PN2
- 5D97T2Y7WU
- (S,S)-alpha,alpha'-Dimethyldibenzylamine
- (S-(R*,R*))-(-)-Bis(alpha-methylbenzyl)amine
- (-)-Bis[(S)-1-phenylethyl]amine
- (S,S)-BIS(.ALPHA.-METHYLBENZYL)AMINE
- (
- Benzenemethanamine, alpha-methyl-N-((1R)-1-phenylethyl)-, (alphaR)-rel-
- (S)--Methyl-N-[(1S)-1-phenylethyl]benzenemethanamine
- Dibenzylamine, alpha,alpha'-dimethyl-, (+/-)-
- (-)-Bis((S)-1-phenylethyl)amine
-
- Inchi: 1S/C16H19N/c1-13(15-9-5-3-6-10-15)17-14(2)16-11-7-4-8-12-16/h3-14,17H,1-2H3/t13-,14-/m0/s1
- InChI Key: NXLACVVNHYIYJN-KBPBESRZSA-N
- SMILES: N([C@@H](C)C1C=CC=CC=1)[C@@H](C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 225.151749610Da
- Monoisotopic Mass: 225.151749610Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 12Ų
Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7440429-0.05g |
rac-bis[(1R)-1-phenylethyl]amine |
21003-56-5 | 95% | 0.05g |
$1008.0 | 2024-05-23 | |
| Enamine | EN300-7440429-0.1g |
rac-bis[(1R)-1-phenylethyl]amine |
21003-56-5 | 95% | 0.1g |
$1056.0 | 2024-05-23 | |
| Enamine | EN300-7440429-0.25g |
rac-bis[(1R)-1-phenylethyl]amine |
21003-56-5 | 95% | 0.25g |
$1104.0 | 2024-05-23 | |
| Enamine | EN300-7440429-0.5g |
rac-bis[(1R)-1-phenylethyl]amine |
21003-56-5 | 95% | 0.5g |
$1152.0 | 2024-05-23 | |
| Enamine | EN300-7440429-1.0g |
rac-bis[(1R)-1-phenylethyl]amine |
21003-56-5 | 95% | 1.0g |
$1200.0 | 2024-05-23 | |
| Enamine | EN300-7440429-2.5g |
rac-bis[(1R)-1-phenylethyl]amine |
21003-56-5 | 95% | 2.5g |
$2351.0 | 2024-05-23 | |
| Enamine | EN300-7440429-5.0g |
rac-bis[(1R)-1-phenylethyl]amine |
21003-56-5 | 95% | 5.0g |
$3479.0 | 2024-05-23 | |
| Enamine | EN300-7440429-10.0g |
rac-bis[(1R)-1-phenylethyl]amine |
21003-56-5 | 95% | 10.0g |
$5159.0 | 2024-05-23 |
Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel-
Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel-
Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel- is a compound with the CAS number 21003-56-5. This compound is a derivative of benzenemethanamine, which is a class of organic compounds known for their role in various chemical and biological processes. The α-methyl group and the N-[(1R)-1-phenylethyl] substituent contribute to its unique chemical properties and make it a subject of interest in both academic and industrial research.
The compound's structure is characterized by a benzene ring attached to a methanamine group, with an α-methyl substitution and an N-(1R)-1-phenylethyl group. This configuration imparts specific stereochemical properties, which are crucial for its applications in asymmetric synthesis and drug design. Recent studies have highlighted its potential as a chiral auxiliary in organic synthesis, enabling the construction of complex molecular architectures with high enantioselectivity.
One of the most significant advancements in the study of Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel- involves its use in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive molecules with potential applications in treating neurological disorders and cancer. For instance, its derivatives have shown promise as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its pharmacological applications, this compound has also found utility in materials science. Its chiral properties make it an ideal candidate for the synthesis of liquid crystals and other advanced materials with tailored optical and electronic properties. Recent breakthroughs in this area have demonstrated its ability to form self-assembled monolayers with unique surface properties, opening new avenues for nanotechnology applications.
The synthesis of Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel- has been optimized through various methodologies, including asymmetric catalysis and biocatalytic approaches. These advancements have significantly improved the yield and enantiomeric purity of the compound, making it more accessible for large-scale production. Furthermore, green chemistry principles have been integrated into its synthesis pathways, reducing environmental impact and enhancing sustainability.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound with unprecedented precision. These tools have enabled researchers to gain deeper insights into its molecular structure and reactivity, paving the way for innovative applications across diverse fields.
In conclusion, Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel- stands out as a versatile compound with multifaceted applications in chemistry and biology. Its unique structural features and stereochemical properties continue to drive cutting-edge research, positioning it as a key player in the development of novel drugs, materials, and technologies.
21003-56-5 (Benzenemethanamine, α-methyl-N-[(1R)-1-phenylethyl]-, (αR)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)